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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the optical properties of AEROSIL®

R 805 dispersions. AEROSIL® R 805 is a fumed silica that has been surface-modified with an

organosilane, rendering it hydrophobic. This property, combined with its particle size and

morphology, significantly influences the optical characteristics of its dispersions, making it a

valuable excipient in pharmaceutical and cosmetic formulations where clarity and stability are

crucial. This guide details the available data on its optical properties, outlines experimental

protocols for their measurement, and provides visual representations of key concepts and

workflows.

Core Optical Properties and Influencing Factors
AEROSIL® R 805 is frequently selected for applications demanding high transparency, such as

in clear coats and gels.[1][2][3][4] The optical clarity of a dispersion is primarily governed by the

extent of light scattering, which is influenced by several factors:

Particle Size and Aggregation State: The primary particles of fumed silica are in the

nanometer range. However, in dispersions, they tend to form aggregates and agglomerates.

The size and density of these structures are critical; smaller, well-dispersed aggregates lead

to less scattering and higher transparency.

Refractive Index Mismatch: The degree of light scattering is proportional to the difference in

refractive index between the dispersed particles and the surrounding medium. To achieve
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high transparency, it is essential to match the refractive index of the liquid phase with that of

the silica particles.[5]

Concentration: As the concentration of AEROSIL® R 805 in a dispersion increases, the

likelihood of particle interactions and the formation of larger agglomerates rises, which can

lead to increased light scattering and reduced clarity.

Dispersion Quality: The effectiveness of the dispersion method in breaking down

agglomerates to achieve a stable, finely dispersed system is paramount for optimal optical

properties.

Quantitative Optical Data
While specific quantitative data for the optical properties of AEROSIL® R 805 dispersions are

not extensively available in public literature, general values for fumed silica can be used as a

reference point. It is crucial for researchers to experimentally determine the precise optical

properties for their specific formulations.

Refractive Index
The refractive index of the base fumed silica is approximately 1.45 - 1.46.[5] To achieve a

transparent formulation, the refractive index of the solvent or continuous phase should be

closely matched to this value.[5] The octylsilane surface treatment on AEROSIL® R 805 may

slightly alter its effective refractive index in a dispersion.

Table 1: General Refractive Index of Fumed Silica

Material Refractive Index (approx.)

Fumed Silica 1.45 - 1.46

Note: This is a general value for the base silica. The effective refractive index of AEROSIL® R

805 in a dispersion will depend on the medium.

Light Transmission and Turbidity
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Specific transmission and turbidity data for AEROSIL® R 805 dispersions are highly dependent

on the solvent, concentration, and dispersion method. However, qualitative statements from the

manufacturer consistently emphasize its ability to provide "utmost transparency".[1][2][6] One

patent has noted that dispersions of compacted hydrophobic silica, including R 805, exhibit

improved UV transmission and visual transparency.[7]

Researchers should expect that as the concentration of AEROSIL® R 805 increases, the light

transmission will decrease, and the turbidity will increase. The choice of a solvent with a

refractive index closely matching that of the silica will maximize transmission and minimize

turbidity.

Experimental Protocols
To characterize the optical properties of AEROSIL® R 805 dispersions, the following

experimental methodologies are recommended.

Measurement of Refractive Index of the Dispersion
The refractive index of the final dispersion can be measured using a refractometer.

Methodology:

Calibration: Calibrate the refractometer using a standard of known refractive index (e.g.,

deionized water).

Sample Preparation: Prepare a stable and homogenous dispersion of AEROSIL® R 805 in

the desired solvent at the target concentration.

Measurement: Apply a small amount of the dispersion to the prism of the refractometer.

Reading: Record the refractive index reading. It is advisable to take multiple readings and

average the results.

Temperature Control: Ensure all measurements are performed at a constant, recorded

temperature, as the refractive index is temperature-dependent.
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Measurement of Light Transmission (UV-Vis
Spectroscopy)
UV-Vis spectroscopy is a standard method to quantify the transparency of a dispersion by

measuring the amount of light that passes through it at various wavelengths.

Methodology:

Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up.

Blank Measurement: Fill a clean cuvette with the pure solvent (without AEROSIL® R 805) to

be used as a blank. Place the cuvette in the spectrophotometer and run a baseline

correction over the desired wavelength range (e.g., 200-800 nm).

Sample Preparation: Prepare a series of AEROSIL® R 805 dispersions in the same solvent

at different concentrations. Ensure the dispersions are well-homogenized before

measurement.

Sample Measurement: Fill a cuvette with the AEROSIL® R 805 dispersion. Ensure there are

no air bubbles. Place the cuvette in the spectrophotometer and measure the absorbance or

transmittance spectrum.

Data Analysis: The percentage of light transmission (%T) at specific wavelengths can be

plotted against the concentration of AEROSIL® R 805.

Measurement of Turbidity
Turbidity is a measure of the cloudiness or haziness of a fluid caused by suspended particles

and is a direct indicator of light scattering.

Methodology:

Instrument Calibration: Calibrate the turbidimeter using formazin standards of known turbidity

values (measured in Nephelometric Turbidity Units, NTU, or Formazin Nephelometric Units,

FNU).
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Sample Preparation: Prepare a series of AEROSIL® R 805 dispersions in the desired

solvent at various concentrations. Ensure each sample is well-mixed before measurement.

Measurement: Transfer the sample to a clean, scratch-free measurement vial. Wipe the

outside of the vial to remove any fingerprints or smudges. Place the vial in the turbidimeter.

Reading: Record the turbidity reading. Allow the reading to stabilize before recording the

value.

Data Analysis: Plot the turbidity values as a function of AEROSIL® R 805 concentration to

understand their relationship.

Visualization of Concepts and Workflows
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Caption: Relationship between material properties, dispersion, and optical clarity.

Experimental Workflow for Optical Property
Characterization
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Caption: Step-by-step workflow for characterizing optical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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